Cas no 1780366-57-5 (4-Pyrimidinecarboxaldehyde, 6-methoxy-)

• Product Name: 4-Pyrimidinecarboxaldehyde, 6-methoxy-
• CAS No: 1780366-57-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 5561503
• Update Time: 2026-03-11

4-Pyrimidinecarboxaldehyde, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde, 6-methoxy-
• 6-Methoxypyrimidine-4-carbaldehyde

• Inchi： 1S/C6H6N2O2/c1-10-6-2-5(3-9)7-4-8-6/h2-4H,1H3
• InChI Key： KENOCRSRAANEFH-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(C=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Pyrimidinecarboxaldehyde, 6-methoxy-

Recent Advances in the Study of 4-Pyrimidinecarboxaldehyde, 6-methoxy- (CAS: 1780366-57-5) and Its Applications in Chemical Biology and Medicine

4-Pyrimidinecarboxaldehyde, 6-methoxy- (CAS: 1780366-57-5) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its role in modulating key signaling pathways, making it a promising candidate for drug discovery efforts targeting cancer, inflammatory diseases, and other conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Pyrimidinecarboxaldehyde, 6-methoxy- as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to existing therapies in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form key hydrogen bond interactions with the kinase domain, providing a structural basis for further optimization.

In another significant development, a team from the University of Cambridge reported in Nature Chemical Biology the use of 1780366-57-5 as a core scaffold for developing selective CDK (Cyclin-Dependent Kinase) inhibitors. The researchers employed structure-activity relationship (SAR) studies to modify the pyrimidine core, resulting in compounds with improved selectivity profiles against CDK4/6 while minimizing off-target effects. This work has important implications for the treatment of breast cancer and other CDK-dependent malignancies.

Recent pharmacological investigations have also explored the metabolic stability and pharmacokinetic properties of derivatives based on 4-Pyrimidinecarboxaldehyde, 6-methoxy-. A 2024 study in Drug Metabolism and Disposition characterized the cytochrome P450 metabolism of these compounds, identifying potential sites for modification to improve oral bioavailability. These findings are crucial for advancing lead compounds into preclinical development stages.

The compound has also found applications in chemical biology as a versatile probe for studying protein-ligand interactions. Researchers at Scripps Research Institute have utilized 1780366-57-5 as a starting point for developing activity-based protein profiling (ABPP) probes, enabling the identification of novel kinase targets in complex biological systems. This approach has yielded insights into kinase signaling networks and potential new therapeutic targets.

Looking forward, the unique chemical properties of 4-Pyrimidinecarboxaldehyde, 6-methoxy- continue to inspire innovative research directions. Current efforts focus on expanding its utility in fragment-based drug discovery and covalent inhibitor design. The compound's ability to serve as a synthetic handle for diverse functionalizations makes it particularly valuable for medicinal chemistry campaigns targeting challenging protein targets.